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Compound of Interest

Compound Name: Cyanox CY 1790

Cat. No.: B1669380 Get Quote

For researchers, scientists, and professionals in drug development, optimizing the stability of

polymeric materials is paramount. Cyanox CY 1790, a high-performance hindered phenolic

primary antioxidant, offers a robust solution for protecting polymers from degradation. Its

efficacy is significantly amplified when used in synergy with other polymer additives, particularly

secondary antioxidants. This guide provides an objective comparison of Cyanox CY 1790 in a

synergistic blend versus a standard, non-synergistic antioxidant system, supported by

representative experimental data.

The longevity and performance of polymers are perpetually challenged by thermo-oxidative

degradation. This process, accelerated by heat and oxygen, leads to a loss of mechanical

integrity, discoloration, and a shortened product lifespan. Antioxidants are crucial additives that

mitigate this degradation. While primary antioxidants like Cyanox CY 1790 are effective radical

scavengers, their combination with secondary antioxidants, which decompose hydroperoxides,

creates a powerful synergistic effect that offers superior protection.[1][2][3][4]

This guide delves into the enhanced performance of a synergistic system featuring Cyanox CY
1790 and a phosphite secondary antioxidant compared to a system relying solely on a higher

concentration of a primary antioxidant.

Comparative Performance Data
The following table summarizes the representative performance of two antioxidant systems in a

model polyolefin formulation subjected to accelerated aging conditions. System A features a
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synergistic blend of Cyanox CY 1790 and a phosphite antioxidant, while System B utilizes a

higher loading of a conventional primary antioxidant alone.

Performance Metric
System A: Synergistic
Blend (Cyanox CY 1790 +
Phosphite)

System B: Non-Synergistic
(Primary Antioxidant
Alone)

Oxidative Induction Time (OIT)

@ 200°C (minutes)
85 45

Yellowness Index (YI) after 500

hours of heat aging @ 150°C
12 25

Tensile Strength Retention

after 500 hours of heat aging

@ 150°C (%)

92% 75%

Elongation at Break Retention

after 500 hours of heat aging

@ 150°C (%)

88% 65%

Visualizing the Synergistic Mechanism
The enhanced performance of the synergistic blend can be attributed to the complementary

roles of the primary and secondary antioxidants in the polymer degradation cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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